![molecular formula C21H24N4O5S3 B2420312 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide CAS No. 361167-64-8](/img/structure/B2420312.png)
4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide” is a complex organic molecule. It contains a piperidine ring, which is a common motif in many pharmaceuticals, and sulfonamide groups, which are often found in antibiotics .
Molecular Structure Analysis
The molecular structure of this compound would likely show the presence of a piperidine ring, sulfonamide groups, and a benzothiazole ring. These functional groups could potentially allow for various interactions with biological targets .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of sulfonamide groups could potentially increase its water solubility, while the piperidine ring could influence its lipophilicity .Scientific Research Applications
Anticancer Activity
- A derivative of indapamide, closely related to the compound , demonstrated significant proapoptotic activity on melanoma cell lines. This activity was observed with a specific growth inhibition rate at certain concentrations (Yılmaz et al., 2015).
Chemical Synthesis and Characterization
- Research has been conducted on synthesizing and characterizing similar compounds. This includes the synthesis of tritium-labeled versions, which are useful in tracking and studying the behavior of these compounds in biological systems (Hong et al., 2015).
Inhibition of Carbonic Anhydrases
- Compounds related to the one have been investigated for their inhibitory effects on human carbonic anhydrase isoforms. These studies focus on the potential therapeutic applications of these inhibitors in various diseases (Ulus et al., 2016).
Antimicrobial Activity
- Several derivatives of benzamide, which include the structural components of the compound , have shown significant antibacterial and antifungal activities. This demonstrates the potential of these compounds in developing new antimicrobial agents (Priya et al., 2006).
Investigating Metabolic Fate
- The metabolic fate of similar compounds has been investigated, providing insights into how these compounds are processed in biological systems. This is crucial for understanding their potential as therapeutic agents (Richter et al., 2022).
Synthesis of Antimicrobial Agents
- New derivatives of benzamides, including those with similar structures to the compound , have been synthesized and evaluated for their potential as antimicrobial agents (Bhatt et al., 2013).
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O5S3/c1-13-9-14(2)12-25(11-13)33(29,30)16-5-3-15(4-6-16)20(26)24-21-23-18-8-7-17(32(22,27)28)10-19(18)31-21/h3-8,10,13-14H,9,11-12H2,1-2H3,(H2,22,27,28)(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPPPCHYKLDVMTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C=C(C=C4)S(=O)(=O)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
508.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.